Cas no 17202-61-8 (spiro2.3hexan-1-amine hydrochloride)

• Product Name: spiro2.3hexan-1-amine hydrochloride
• CAS No: 17202-61-8
• MF: C₆H₁₂ClN
• MW: 133.619180679321
• MDL: MFCD28405478
• CID: 4612522
• PubChem ID: 118992871
• Update Time: 2025-06-08

spiro2.3hexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Spiro[2.3]hexan-1-amine hydrochloride
• SPIRO[2.3]HEXAN-1-AMINE HCL
• spiro[2.3]hexan-2-amine;hydrochloride
• spiro2.3hexan-1-amine hydrochloride
• Spiro[2.3]hexan-1-aminehydrochloride
• 17202-61-8
• Z2944330172
• AKOS027334709
• EN300-816133
• KS-9039

• MDL： MFCD28405478
• Inchi： 1S/C6H11N.ClH/c7-5-4-6(5)2-1-3-6;/h5H,1-4,7H2;1H
• InChI Key： YEQMGRRMFCLPAK-UHFFFAOYSA-N
• SMILES： Cl.NC1CC21CCC2

Computed Properties

• Exact Mass: 133.0658271g/mol
• Monoisotopic Mass: 133.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 94.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on spiro2.3hexan-1-amine hydrochloride

Recent Advances in the Study of Spiro2.3hexan-1-amine Hydrochloride (CAS: 17202-61-8) and Its Applications in Chemical Biology and Medicine

Spiro2.3hexan-1-amine hydrochloride (CAS: 17202-61-8) is a structurally unique spirocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its spirocyclic framework, has been investigated for its role as a versatile building block in drug discovery and as a modulator of biological targets. Recent studies have explored its synthesis, pharmacological properties, and potential therapeutic applications, positioning it as a promising candidate for further development.

The synthesis of spiro2.3hexan-1-amine hydrochloride has been optimized to achieve high yields and purity, with recent advancements focusing on green chemistry approaches to minimize environmental impact. Researchers have reported successful routes involving catalytic asymmetric synthesis, which enables the production of enantiomerically pure forms of the compound. These synthetic improvements are critical for ensuring the reproducibility and scalability of spiro2.3hexan-1-amine hydrochloride for preclinical and clinical studies.

In terms of pharmacological activity, spiro2.3hexan-1-amine hydrochloride has demonstrated notable interactions with central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest its potential as a modulator of neurotransmitter receptors, particularly those involved in neuropsychiatric disorders such as depression and anxiety. Recent findings indicate that the compound exhibits selective binding affinity for serotonin and dopamine receptors, which could pave the way for novel therapeutic agents in mental health.

Beyond its CNS applications, spiro2.3hexan-1-amine hydrochloride has also been explored for its antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the spirocyclic structure of the compound disrupts bacterial cell membrane integrity, offering a potential mechanism of action distinct from conventional antibiotics. These findings underscore the compound's versatility and its potential to address pressing global health challenges.

In conclusion, spiro2.3hexan-1-amine hydrochloride (CAS: 17202-61-8) represents a multifaceted compound with promising applications in drug discovery and chemical biology. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacokinetic properties, and explore its therapeutic potential in diverse disease areas. As synthetic methodologies and biological evaluations advance, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.